Cas no 41835-08-9 (1-(3-Cyanophenyl)-2-thiourea)

1-(3-Cyanophenyl)-2-thiourea structure
1-(3-Cyanophenyl)-2-thiourea structure
Product Name:1-(3-Cyanophenyl)-2-thiourea
CAS No:41835-08-9
MF:C8H7N3S
MW:177.226279497147
MDL:MFCD00060439
CID:328237
PubChem ID:2757972
Update Time:2025-04-19

1-(3-Cyanophenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-cyano-N'-phenyl-
    • (3-cyanophenyl)thiourea
    • 1-(3-Cyanophenyl)-2-thiourea
    • 1-cyano-3-phenyl-thiourea
    • 3-cyanophenylthiourea
    • 4-Phenyl-thioallophanonitril
    • 4-phenyl-thioallophanonitrile
    • N-cyano-N'-phenylthiourea
    • N-Phenyl-N'-cyan-thioharnstoff
    • Phenylthiocarbamincyanid
    • Thiourea,N-cyano-N'-phenyl
    • VNRXRPBDGKIBKS-UHFFFAOYSA-N
    • 1-(3-cyanophenyl)-2-thiourea, AldrichCPR
    • 41835-08-9
    • AKOS009156270
    • DTXSID10374103
    • 1-(3-cyanophenyl)thiourea
    • FT-0682076
    • SCHEMBL1884990
    • 850164-09-9
    • MFCD00060439
    • N-(3-cyanophenyl)thiourea
    • A825667
    • DB-018507
    • MDL： MFCD00060439
    • Inchi： 1S/C8H7N3S/c9-5-6-2-1-3-7(4-6)11-8(10)12/h1-4H,(H3,10,11,12)
    • InChI Key： VNRXRPBDGKIBKS-UHFFFAOYSA-N
    • SMILES： S=C(N)NC1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 177.03600
  • Monoisotopic Mass: 177.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 93.9A^2

Experimental Properties

  • Density: 1.33
  • Melting Point: 160-163°C
  • Boiling Point: 137°C
  • Flash Point: 151.6°C
  • Refractive Index: 1.679
  • PSA: 93.93000
  • LogP: 1.98708

1-(3-Cyanophenyl)-2-thiourea Security Information

  • Hazardous Material transportation number：UN 3439
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36/37/39
  • HazardClass：IRRITANT
  • Storage Condition：(BD50570)
  • Risk Phrases：R20/21/22

1-(3-Cyanophenyl)-2-thiourea Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-(3-Cyanophenyl)-2-thiourea Pricemore >>

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1-(3-Cyanophenyl)-2-thiourea Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:41835-08-9)1-(3-Cyanophenyl)-2-thiourea
Order Number:A825667
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):935.0/232.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:41835-08-9)1-(3-Cyanophenyl)-2-thiourea
A825667
Purity:99%/99%
Quantity:5g/1g
Price ($):935.0/232.0
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